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Introduction

Lead (Pb) contamination in soil and sediment is a significant environmental and health concern
due to its toxicity and persistence.[1] Accurate quantification of lead and its isotopes is crucial
for environmental monitoring, risk assessment, and source apportionment studies.[2][3] Lead
has four naturally occurring isotopes: 2°4Ph, 206Pb, 297Pb, and 2°®Pb.[4] The isotopic
composition of lead can vary depending on its origin, allowing researchers to trace pollution
sources by analyzing isotopic ratios such as 2°7Ph/2°¢Ph and 2°8Pb/2°6Pb.[4][5]

This application note provides a detailed protocol for the quantification of Lead-207 (2°’Pb) and
other lead isotopes in soil and sediment samples using microwave-assisted acid digestion
followed by Inductively Coupled Plasma Mass Spectrometry (ICP-MS). ICP-MS is a highly
sensitive analytical technique suitable for determining lead isotopes in complex environmental
matrices.[3][6]

Principle

The protocol involves two main stages: sample preparation and instrumental analysis.

o Sample Preparation: A representative soil or sediment sample is dried, sieved, and then
subjected to microwave-assisted digestion with a mixture of strong acids. This process
breaks down the sample matrix and liberates the target elements into a liquid form.[7] The
use of hydrofluoric acid (HF) in combination with other strong acids is often necessary for the
total decomposition of siliceous matrices found in soils and sediments.[38][9]
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 Instrumental Analysis: The resulting digestate is diluted and introduced into an ICP-MS
system. The ICP-MS atomizes and ionizes the atoms in the sample, and the mass
spectrometer separates the ions based on their mass-to-charge ratio. By measuring the ion
intensity at the specific mass of 2°’Pb, as well as other lead isotopes, their concentrations
and isotopic ratios can be accurately determined.[10]

Experimental Workflow

The overall experimental workflow for the quantification of 2°7Pb in soil and sediment is

depicted below.
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Figure 1: Experimental Workflow for Lead-207 Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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